Cas no 2034292-50-5 (5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034292-50-5
• MF: C₉H₁₆N₂O₂S₂
• MW: 248.365539550781
• CID: 5332609
• Update Time: 2025-10-22

5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-1-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-pyrrolidin-1-ylsulfonyl-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C9H16N2O2S2/c12-15(13,10-3-1-2-4-10)11-6-9-5-8(11)7-14-9/h8-9H,1-7H2
• InChI Key： WGFJXUDFNUUCJX-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(N1CC2CC1CS2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 0.6
• Topological Polar Surface Area: 74.3

Additional information on 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

5-(Pyrrolidine-1-Sulfonyl)-2-Thia-5-Azabicyclo[2.2.1]Heptane: A Comprehensive Overview

The compound 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane, identified by the CAS number 2034292-50-5, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of bicyclic compounds, which are known for their stability and versatility in chemical reactions. The presence of the pyrrolidine sulfonyl group adds functional diversity, making this compound a subject of interest in both academic and industrial research.

Structure and Synthesis

The molecular structure of 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane is characterized by a bicyclic framework with a sulfur atom at the 2-position and a nitrogen atom at the 5-position. The sulfonyl group attached to the nitrogen introduces electron-withdrawing effects, which can influence the reactivity of the compound in various chemical transformations. Recent studies have focused on optimizing the synthesis of this compound, employing efficient methodologies such as ring-closing metathesis and sulfonamide formation.

Chemical Properties and Reactivity

This compound exhibits interesting chemical properties due to its hybridized bicyclic system and the electron-withdrawing sulfonyl group. Research has shown that it can participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, its stability under various reaction conditions has been extensively studied, highlighting its potential as a building block for more complex molecules.

Applications in Drug Discovery

The unique structural features of 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane have drawn attention in the field of medicinal chemistry. Recent studies have explored its role as a scaffold for drug design, particularly in the development of bioactive compounds targeting specific therapeutic areas such as cancer and inflammation. The compound's ability to modulate enzyme activity has been demonstrated in preclinical models, suggesting promising avenues for further investigation.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Studies on the degradation pathways of 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane have revealed that it undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are essential for assessing its environmental fate and ensuring safe handling practices in industrial settings.

Future Directions and Research Opportunities

The ongoing research on 5-(pyrrolidine-1-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane presents numerous opportunities for innovation. Future studies could focus on exploring its potential as a chiral catalyst or investigating its interactions with biological systems at the molecular level. Additionally, advancements in computational chemistry could provide deeper insights into its electronic structure and reactivity patterns.